Ethyl 1-[4-(2,4-dichlorophenoxy)butanoyl]piperidine-3-carboxylate

• Molecular Formula: C18H23Cl2NO4
• Molecular Weight: 388.3 g/mol
• IUPAC Name: ethyl 1-[4-(2,4-dichlorophenoxy)butanoyl]piperidine-3-carboxylate
• InChI: InChI=1S/C18H23Cl2NO4/c1-2-24-18(23)13-5-3-9-21(12-13)17(22)6-4-10-25-16-8-7-14(19)11-15(16)20/h7-8,11,13H,2-6,9-10,12H2,1H3
• InChI Key: PJYXBGVRIRBZGH-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCCN(C1)C(=O)CCCOC2=C(C=C(C=C2)Cl)Cl

Description

Ethyl 1-[4-(2,4-dichlorophenoxy)butanoyl]piperidine-3-carboxylate, also known as Compound 1, is a synthetic compound that has been extensively studied for its potential use in scientific research. It is a piperidine-based compound that has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of Ethyl 1-[4-(2,4-dichlorophenoxy)butanoyl]piperidine-3-carboxylate involves its ability to modulate the activity of certain receptors in the brain. Specifically, it has been found to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor. This receptor is involved in a variety of physiological processes, including learning and memory, and its modulation has been found to have potential therapeutic applications for a variety of neurological disorders.
Biochemical and Physiological Effects:
Ethyl 1-[4-(2,4-dichlorophenoxy)butanoyl]piperidine-3-carboxylate has been found to have a variety of biochemical and physiological effects. It has been found to enhance the activity of the α7 nicotinic acetylcholine receptor, which has been implicated in a variety of physiological processes, including learning and memory. It has also been found to have potential therapeutic applications for a variety of neurological disorders, including Alzheimer's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 1-[4-(2,4-dichlorophenoxy)butanoyl]piperidine-3-carboxylate in lab experiments is its ability to modulate the activity of the α7 nicotinic acetylcholine receptor. This receptor is involved in a variety of physiological processes, and its modulation has been found to have potential therapeutic applications for a variety of neurological disorders. However, one limitation of using Ethyl 1-[4-(2,4-dichlorophenoxy)butanoyl]piperidine-3-carboxylate in lab experiments is that it is a synthetic compound, and its effects may not be representative of those of natural compounds.

Future Directions

There are several future directions for research on Ethyl 1-[4-(2,4-dichlorophenoxy)butanoyl]piperidine-3-carboxylate. One direction is to further investigate its potential therapeutic applications for a variety of neurological disorders, including Alzheimer's disease and schizophrenia. Another direction is to investigate its potential as a tool for studying the activity of the α7 nicotinic acetylcholine receptor. Additionally, further research is needed to fully understand the mechanism of action of Ethyl 1-[4-(2,4-dichlorophenoxy)butanoyl]piperidine-3-carboxylate and its effects on other receptors and physiological processes.

Synthesis Methods

The synthesis of Ethyl 1-[4-(2,4-dichlorophenoxy)butanoyl]piperidine-3-carboxylate involves several steps. The starting material is 2,4-dichlorophenol, which is reacted with butyryl chloride to form 4-(2,4-dichlorophenoxy)butyric acid. The acid is then converted to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with piperidine in the presence of triethylamine to form Ethyl 1-[4-(2,4-dichlorophenoxy)butanoyl]piperidine-3-carboxylate.

Scientific Research Applications

Ethyl 1-[4-(2,4-dichlorophenoxy)butanoyl]piperidine-3-carboxylate has been extensively studied for its potential use in scientific research. It has been found to have a variety of biochemical and physiological effects, including the ability to modulate the activity of certain receptors in the brain. It has also been found to have potential therapeutic applications for a variety of neurological disorders.